![molecular formula C13H8F2O3 B6400261 4-(2,5-Difluorophenyl)-3-hydroxybenzoic acid, 95% CAS No. 1261964-89-9](/img/structure/B6400261.png)
4-(2,5-Difluorophenyl)-3-hydroxybenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(2,5-Difluorophenyl)-3-hydroxybenzoic acid, also known as DFHBA, is a synthetic organic compound with a molecular formula of C8H6F2O3. It is a white, crystalline powder that is soluble in water and polar organic solvents. DFHBA is primarily used as a pharmaceutical intermediate in the synthesis of various drugs and has been studied extensively in recent years for its potential applications in scientific research.
Mechanism of Action
The mechanism of action of 4-(2,5-Difluorophenyl)-3-hydroxybenzoic acid, 95% is not fully understood, but it is believed to involve the formation of a fluorinated benzoic acid intermediate, which reacts with a zinc ion to form a zinc-fluorinated benzoic acid complex. This complex is then thought to interact with the target enzyme, dihydrofolate reductase, to inhibit its activity.
Biochemical and Physiological Effects
4-(2,5-Difluorophenyl)-3-hydroxybenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects, including the inhibition of dihydrofolate reductase, inhibition of the enzyme 5-lipoxygenase, and inhibition of the enzyme thromboxane A2 synthase. It has also been shown to have anti-inflammatory and anti-oxidant properties.
Advantages and Limitations for Lab Experiments
The main advantages of using 4-(2,5-Difluorophenyl)-3-hydroxybenzoic acid, 95% in lab experiments are its low cost, wide availability, and low toxicity. However, there are some limitations to its use, such as its instability in acidic conditions, its low solubility in water, and its potential for oxidation.
Future Directions
The potential future directions for research on 4-(2,5-Difluorophenyl)-3-hydroxybenzoic acid, 95% include further investigation into its mechanism of action, its potential applications in drug development, and its potential applications in other areas of scientific research. Additionally, further research could be conducted into the potential toxicological effects of 4-(2,5-Difluorophenyl)-3-hydroxybenzoic acid, 95% and its potential to interact with other drugs or chemicals. Finally, further research could be conducted into the potential for 4-(2,5-Difluorophenyl)-3-hydroxybenzoic acid, 95% to be used as a fluorescent probe for the detection of other metal ions, such as copper and iron.
Synthesis Methods
4-(2,5-Difluorophenyl)-3-hydroxybenzoic acid, 95% can be synthesized through a number of methods, including the Wittig reaction, the Stille reaction, and the Suzuki reaction. The Wittig reaction involves the reaction of a phosphonium salt with an aldehyde or ketone to form an alkene. The Stille reaction involves the reaction of a palladium-catalyzed coupling of a halide with an organostannane. The Suzuki reaction involves the coupling of an organoboron compound with an organohalide in the presence of a palladium catalyst.
Scientific Research Applications
4-(2,5-Difluorophenyl)-3-hydroxybenzoic acid, 95% has been used in a variety of scientific research applications, including as a fluorescent probe for the detection of zinc ions, as a reagent for the synthesis of novel heterocyclic compounds, and as a reagent for the synthesis of novel peptide-based inhibitors. It has also been used in the preparation of novel inhibitors of the enzyme dihydrofolate reductase, which is involved in the metabolism of folic acid.
properties
IUPAC Name |
4-(2,5-difluorophenyl)-3-hydroxybenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8F2O3/c14-8-2-4-11(15)10(6-8)9-3-1-7(13(17)18)5-12(9)16/h1-6,16H,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJHANDNKWILNHB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(=O)O)O)C2=C(C=CC(=C2)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8F2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60689714 |
Source
|
Record name | 2',5'-Difluoro-2-hydroxy[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60689714 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261964-89-9 |
Source
|
Record name | 2',5'-Difluoro-2-hydroxy[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60689714 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.